Cas no 802323-07-5 (1-Piperazinepentanol, a,a,e,4-tetramethyl-)

1-Piperazinepentanol, a,a,e,4-tetramethyl- structure
802323-07-5 structure
Product name:1-Piperazinepentanol, a,a,e,4-tetramethyl-
CAS No:802323-07-5
MF:C13H28N2O
MW:228.374223709106
CID:713564

1-Piperazinepentanol, a,a,e,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepentanol, a,a,e,4-tetramethyl-
    • 1-Piperazinepentanol,alpha,alpha,4-tetramethyl-(8CI)
    • 1-Piperazinepentanol, α,α,ε,4-tetramethyl-
    • Inchi: 1S/C13H28N2O/c1-12(6-5-7-13(2,3)16)15-10-8-14(4)9-11-15/h12,16H,5-11H2,1-4H3
    • InChI Key: XNJNQXGSSOESEX-UHFFFAOYSA-N
    • SMILES: CC(C)(O)CCCC(N1CCN(C)CC1)C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2

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